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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the handling, storage, and toxicity of 1-ethenyl-

cyclobutene is limited. The following procedures and protocols are based on the known

reactivity of its functional groups (a strained cyclobutene ring and a vinyl group) and general

best practices for handling reactive, volatile, and flammable organic compounds. All handling of

this compound should be conducted by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties
1-Ethenyl-cyclobutene is a cyclic alkene with a vinyl substituent. Its strained four-membered

ring and the presence of a double bond in the ring, along with the exocyclic double bond, make

it a highly reactive molecule. Due to its high reactivity, it is not commonly isolated and is often

used in situ for subsequent reactions.
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Property
Value (Predicted or
Inferred)

Source

Molecular Formula C₆H₈ Inferred

Molecular Weight 80.13 g/mol Inferred

Appearance Likely a volatile liquid Inferred

Boiling Point Not available -

Density Not available -

Solubility Soluble in organic solvents Inferred

Vapor Pressure Likely high Inferred

Hazard Identification and Safety Precautions
The primary hazards associated with 1-ethenyl-cyclobutene are its high reactivity, flammability,

and potential for rapid polymerization. The strained cyclobutene ring can undergo ring-opening

reactions, and the conjugated diene system is susceptible to cycloaddition reactions.

Potential Hazards:

Flammability: As a low molecular weight hydrocarbon, 1-ethenyl-cyclobutene is expected to

be highly flammable.

Reactivity: The compound can undergo spontaneous polymerization, dimerization, or react

violently with oxidizing agents. The strained ring system is prone to thermal or acid-catalyzed

rearrangement.

Health Hazards: Inhalation of vapors may cause respiratory irritation, dizziness, or other

central nervous system effects. Skin and eye contact may cause irritation. The specific

toxicity of 1-ethenyl-cyclobutene has not been determined.

Safety Precautions:

Always handle 1-ethenyl-cyclobutene in a well-ventilated chemical fume hood.[1][2][3]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5][6]

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.

Avoid contact with strong oxidizing agents, acids, and bases.

Work with the smallest possible quantities.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 1-ethenyl-

cyclobutene. The following PPE is recommended:

Equipment Specification

Eye Protection Chemical splash goggles and a face shield.[7]

Hand Protection

Chemical-resistant gloves (e.g., Butyl rubber or

Viton®). Consult a glove compatibility chart.

Double gloving is recommended.

Body Protection
Flame-retardant lab coat and chemical-resistant

apron.[8]

Respiratory Protection

May be required for spills or in situations with

inadequate ventilation. Consult your institution's

safety officer.

Storage Procedures
Proper storage is critical to maintain the stability of 1-ethenyl-cyclobutene and prevent

hazardous reactions.
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Parameter Recommendation

Temperature
Store at low temperatures (-20°C to -80°C) in a

freezer approved for flammable materials.

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent polymerization and

oxidation.

Inhibitor
Consider the addition of a polymerization

inhibitor (e.g., BHT) for longer-term storage.

Container
Use a tightly sealed, amber glass container to

protect from light.

Segregation
Store away from oxidizing agents, acids, and

other incompatible materials.[5][9]

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure that a chemical fume hood is certified and functioning

correctly. Have all necessary PPE, spill containment materials, and emergency equipment

readily available.

Inert Atmosphere: If the compound is stored under an inert atmosphere, use standard

Schlenk line or glovebox techniques for transfers.

Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure to air.

Reaction Setup: Reactions involving 1-ethenyl-cyclobutene should be conducted in a closed

system under an inert atmosphere.

Quenching: At the end of a reaction, any unreacted 1-ethenyl-cyclobutene should be

quenched safely (e.g., by controlled addition to a suitable reagent).

Waste Disposal: Dispose of all waste containing 1-ethenyl-cyclobutene in a designated,

labeled container for flammable organic waste.[10]
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Protocol for a Diels-Alder Reaction (Example)
Reactant Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar

and under an inert atmosphere, dissolve the dienophile in a suitable anhydrous solvent (e.g.,

toluene, THF).

Addition of 1-Ethenyl-cyclobutene: Cool the solution of the dienophile to the desired reaction

temperature (e.g., 0°C or lower). Slowly add a solution of 1-ethenyl-cyclobutene in the same

solvent via syringe.

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique

(e.g., TLC, GC-MS).

Work-up: Once the reaction is complete, quench any remaining reactive species as

appropriate. Proceed with standard aqueous work-up and purification procedures.
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Caption: General workflow for handling 1-ethenyl-cyclobutene.
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Caption: Key considerations for the safe storage of 1-ethenyl-cyclobutene.
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Caption: Potential reaction pathways for 1-ethenyl-cyclobutene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15464559?utm_src=pdf-body-img
https://www.benchchem.com/product/b15464559?utm_src=pdf-body-img
https://www.benchchem.com/product/b15464559?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. quileutenation-wa.newlook.safeschoolssds.com [quileutenation-
wa.newlook.safeschoolssds.com]

2. justrite.com [justrite.com]

3. research.columbia.edu [research.columbia.edu]

4. flinnsci.ca [flinnsci.ca]

5. ehs.okstate.edu [ehs.okstate.edu]

6. firesafe.org.uk [firesafe.org.uk]

7. m.youtube.com [m.youtube.com]

8. ehs.yale.edu [ehs.yale.edu]

9. ehs.utoronto.ca [ehs.utoronto.ca]

10. scienceready.com.au [scienceready.com.au]

To cite this document: BenchChem. [Application Notes and Protocols for 1-Ethenyl-
cyclobutene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15464559#handling-and-storage-procedures-for-1-
ethenyl-cyclobutene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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